1-(3-phenoxypropanoyl)-N-phenyl-3-piperidinamine

• IUPAC Name: 1-(3-anilinopiperidin-1-yl)-3-phenoxypropan-1-one
• InChI: InChI=1S/C20H24N2O2/c23-20(13-15-24-19-11-5-2-6-12-19)22-14-7-10-18(16-22)21-17-8-3-1-4-9-17/h1-6,8-9,11-12,18,21H,7,10,13-16H2
• InChI Key: VYOGKTVSNIVHBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CCOC2=CC=CC=C2)NC3=CC=CC=C3
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

1-(3-phenoxypropanoyl)-N-phenyl-3-piperidinamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is commonly referred to as FPPP and is a member of the piperidine family of compounds. FPPP has been studied for its potential as an analgesic and is believed to have a mechanism of action that differs from traditional opioid painkillers. In

Scientific Research Applications

FPPP has been studied for its potential as an analgesic and has shown promising results in animal models. It is believed to have a mechanism of action that differs from traditional opioid painkillers, making it a potentially valuable alternative for pain management. FPPP has also been studied for its potential as an antidepressant and has shown efficacy in animal models of depression.

Mechanism of Action

The exact mechanism of action of FPPP is not fully understood, but it is believed to act on the central nervous system by binding to and activating the mu-opioid receptor. Unlike traditional opioid painkillers, FPPP does not appear to cause respiratory depression or lead to the development of tolerance, making it a potentially safer and more effective alternative for pain management.
Biochemical and Physiological Effects:
FPPP has been shown to have a range of biochemical and physiological effects, including analgesia, sedation, and antidepressant-like effects. It has also been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPPP for lab experiments is its potential as an alternative to traditional opioid painkillers. It does not appear to cause respiratory depression or lead to the development of tolerance, making it a potentially safer and more effective alternative for pain management. However, FPPP is still a relatively new compound, and more research is needed to fully understand its potential advantages and limitations in lab experiments.

Future Directions

There are several potential future directions for research on FPPP. One area of interest is the development of FPPP-based analgesics that are safer and more effective than traditional opioid painkillers. Another area of interest is the development of FPPP-based antidepressants that have fewer side effects and are more effective than current treatments. Additionally, more research is needed to fully understand the mechanism of action of FPPP and its potential applications in other areas of medicine.

Synthesis Methods

The synthesis of FPPP involves the reaction of 3-phenoxypropanoic acid with N-phenylpiperidin-3-amine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is typically carried out in an organic solvent such as dichloromethane and requires careful monitoring of the reaction conditions to ensure optimal yields and purity.